Cas no 136610-32-7 (4-(4-pyridinyl)-1(2H)-Phthalazinone)

• Product Name: 4-(4-pyridinyl)-1(2H)-Phthalazinone
• CAS No: 136610-32-7
• MF: C₁₃H₉N₃O
• MW: 223.230062246323
• CID: 1105328
• Update Time: 2024-07-25

4-(4-pyridinyl)-1(2H)-Phthalazinone Chemical and Physical Properties

Names and Identifiers

• 4-(4-pyridinyl)-1(2H)-Phthalazinone
• 1(2H)-Phthalazinone, 4-(4-pyridinyl)-

• Inchi： 1S/C13H9N3O/c17-13-11-4-2-1-3-10(11)12(15-16-13)9-5-7-14-8-6-9/h1-8H,(H,16,17)
• InChI Key： SDEPPVQXYSHWPB-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2C=CN=CC=2)=NN1

Computed Properties

• Exact Mass: 223.07467

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Melting Point: 293-294 °C
• PSA: 54.35
• pka: 11.36±0.40(Predicted)